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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of peroxides, particularly

with reference to sodium peroxide, in the synthesis of various nanoparticles. While direct use

of solid sodium peroxide in nanoparticle synthesis is not extensively documented in peer-

reviewed literature, its primary role in aqueous synthesis is as a precursor to hydrogen

peroxide (H₂O₂). Sodium peroxide reacts with water to produce hydrogen peroxide, which

then acts as an oxidizing or reducing agent in the nanoparticle formation. Therefore, this

document focuses on protocols involving hydrogen peroxide, which are directly applicable to

scenarios where sodium peroxide is used as a starting reagent in an aqueous medium.

Synthesis of Zinc Oxide (ZnO) and Zinc Peroxide
(ZnO₂) Nanoparticles
The use of a controlled release of nascent oxygen is crucial in determining whether zinc oxide

or zinc peroxide nanoparticles are formed. Sodium perborate, which generates hydrogen

peroxide in situ, provides a controlled release of oxygen, leading to the formation of ZnO

nanoparticles. In contrast, the direct use of hydrogen peroxide leads to an uncontrolled release

of nascent oxygen, resulting in the formation of zinc peroxide (ZnO₂) nanoparticles.[1]
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Nanoparticl
e

Precursor
Oxidizing
Agent

Temperatur
e (°C)

Average
Crystallite
Size (nm)

Reference

ZnO
Zinc

Hydroxide

Sodium

Perborate
50 ± 5 20-30 [1]

ZnO₂
Zinc

Hydroxide

Hydrogen

Peroxide
50 ± 5 5-6 [1]

ZnO₂ Zinc Acetate
Hydrogen

Peroxide
60 ± 5

~6 (crystal

size), 100

(cluster size)

[2]

Experimental Protocols
Protocol 1.1: Synthesis of Zinc Oxide (ZnO) Nanoparticles[1]

This protocol describes the synthesis of ZnO nanoparticles using sodium perborate as the

source of controlled nascent oxygen.

Materials:

Zinc Acetate

Sodium Hydroxide (NaOH)

Sodium Perborate (NaBO₃·4H₂O)

De-ionized Water

Methanol

Magnetic Stirrer

Beakers

Pipettes
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Procedure:

Prepare a solution of zinc hydroxide by reacting equimolar solutions of zinc acetate and

sodium hydroxide.

Adjust the pH of the zinc hydroxide solution to 10-10.5.

Dissolve 4.62 g of sodium perborate in 100 mL of a de-ionized water and methanol mixture

(20:80).

Slowly add the sodium perborate solution dropwise to the zinc hydroxide solution with

constant stirring at 50 ± 5 °C.

Continue stirring the solution for 2 hours.

Allow the solution to rest overnight for the precipitation of ZnO nanoparticles.

Collect the precipitate by filtration and wash with de-ionized water.

Dry the collected ZnO nanoparticles in an oven.

Protocol 1.2: Synthesis of Zinc Peroxide (ZnO₂) Nanoparticles[1][2]

This protocol details the synthesis of ZnO₂ nanoparticles using hydrogen peroxide.

Materials:

Zinc Acetate

Hydrogen Peroxide (30%)

De-ionized Water

Ultrasonicator

Magnetic Stirrer

Beakers
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Procedure:

Prepare a precursor solution by mixing 5 mL of 30% hydrogen peroxide with 45 mL of HPLC

grade water.

Sonicate the precursor solution for 2 minutes.

Dissolve 1 g of zinc acetate in the precursor solution and sonicate for 5 minutes until a

homogeneous solution is obtained.

Sonicate the solution for 30 minutes at a temperature of 60 ± 5 °C to obtain a white

suspension of ZnO₂ nanoparticles.

Collect the precipitate by centrifugation.

Wash the precipitate with de-ionized water and ethanol.

Dry the final product at room temperature.

Experimental Workflow Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Preparation

Oxidant Preparation

Reaction Post-ProcessingZinc Acetate Zinc Hydroxide Solution (pH 10-10.5)

Sodium Hydroxide

Reaction at 50°C
(2 hours stirring)

Add dropwise

Sodium Perborate

Sodium Perborate SolutionWater/Methanol (20:80)

Overnight Precipitation Filtration & Washing Drying ZnO Nanoparticles

Click to download full resolution via product page

Caption: Workflow for the synthesis of ZnO nanoparticles.
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Caption: Workflow for the synthesis of ZnO₂ nanoparticles.

Synthesis of Gold (Au) Nanoparticles
Hydrogen peroxide can be used as a reducing agent in the synthesis of gold nanoparticles

from a gold precursor such as tetrachloroauric acid (HAuCl₄).[3] The size and shape of the

resulting nanoparticles can be controlled by varying the reaction conditions.

Quantitative Data Summary
Precursor

Reducing
Agent

Stabilizing
Agent

Particle
Shape

Particle
Size (nm)

Reference

HAuCl₄
Hydrogen

Peroxide

Poly(vinyl

alcohol)

Near-

spherical,

triangular,

hexagonal

Varies with

H₂O₂

concentration

[3]

Experimental Protocol
Protocol 2.1: Synthesis of Gold (Au) Nanoparticles[3]

This protocol describes a method for synthesizing gold nanoparticles using hydrogen peroxide

as a reducing agent and poly(vinyl alcohol) as a capping agent, enhanced by sonication.

Materials:

Tetrachloroauric acid (HAuCl₄)

Hydrogen Peroxide (H₂O₂)

Poly(vinyl alcohol) (PVA)

De-ionized Water

Ultrasonic bath/probe
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Beakers

Magnetic Stirrer

Procedure:

Prepare an aqueous solution of poly(vinyl alcohol).

Add a specific volume of HAuCl₄ solution to the PVA solution with stirring.

Place the mixture in an ultrasonic bath.

Add a controlled amount of hydrogen peroxide solution to the mixture while under sonication.

Continue sonication for a set period to ensure complete reaction and formation of gold

nanoparticles.

The formation of a ruby-red solution indicates the successful synthesis of gold nanoparticles.

The particle size can be controlled by adjusting the concentration and amount of the

hydrogen peroxide solution.

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of gold nanoparticles.

Role of Peroxide in Other Nanoparticle Syntheses
Hydrogen peroxide is also utilized in the synthesis of other metal oxide nanoparticles. It can act

as an etchant to control particle size during hydrolysis under basic conditions.[4] For instance,

in the synthesis of ceria (CeO₂) nanoparticles, increasing the concentration of hydrogen

peroxide has been shown to decrease the particle size.[4] While specific protocols using

sodium peroxide are not detailed, its role as a hydrogen peroxide precursor suggests its

applicability in these synthesis methods as well.

Concluding Remarks
The application of sodium peroxide in nanoparticle synthesis is primarily indirect, serving as a

source for hydrogen peroxide in aqueous solutions. The resulting hydrogen peroxide plays a

versatile role as either an oxidizing or a reducing agent, and also as a size-controlling etchant,

depending on the specific reaction conditions and the type of nanoparticle being synthesized.

The protocols and data presented herein for hydrogen peroxide-mediated synthesis provide a

foundational methodology for researchers interested in exploring the use of sodium peroxide
for the generation of various nanoparticles. Careful control over reaction parameters such as

temperature, pH, and reactant concentrations is critical for achieving desired nanoparticle

characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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